Cas no 2937-01-1 (4-(2-Phenylacetyl)aminobutanoic acid)

• Product Name: 4-(2-Phenylacetyl)aminobutanoic acid
• CAS No: 2937-01-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 915495
• PubChem ID: 336005
• Update Time: 2025-10-31

4-(2-Phenylacetyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(phenylacetyl)amino]butanoic acid
• 4-Phenylacetylamino-butyric acid; HMS2752H16; AC1L7IOS; 4-(2-phenylacetamido)butanoic acid; 4-(2-Phenyl-acetylamino)-buttersaeure; STK026756; MLS000779245; SureCN2677030; STOCK1S-53994; 4-< 2-Phenylacetamino> -buttersaeure; NSC348923; ARONIS020741; 4-(2-phenyl-acetylamino)-butyric acid; N-phenylacetyl-4-aminobutyric acid; N -phenylacetyl-4-aminobutyric acid;
• SR-01000493645
• DB-218600
• EU-0078331
• AKOS000162384
• STK026756
• NSC-348923
• NSC348923
• 4-(2-phenylacetamido)butanoic acid
• SCHEMBL2677030
• 2937-01-1
• CHEMBL1329049
• MLS000779245
• 4-[(2-phenylacetyl)amino]butanoic acid
• SMR000415938
• HMS2752H16
• 4-Phenylacetylamino-butyric acid
• DTXSID00319644
• CS-0328103
• SR-01000493645-1
• 4-(2-Phenylacetyl)aminobutanoic acid

• Inchi： 1S/C12H15NO3/c14-11(13-8-4-7-12(15)16)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,13,14)(H,15,16)
• InChI Key： NIDZZEUGNIZNMR-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NCCCC(=O)O

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: 1.60100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-Phenylacetyl)aminobutanoic acid

Professional Introduction to 4-(2-Phenylacetyl)aminobutanoic Acid (CAS No. 2937-01-1)

4-(2-Phenylacetyl)aminobutanoic acid, identified by its Chemical Abstracts Service number CAS No. 2937-01-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework that combines an amino group, a carboxylic acid moiety, and a phenylacetyl side chain, has garnered attention for its potential applications in drug development and synthetic chemistry.

The structural composition of 4-(2-Phenylacetyl)aminobutanoic acid makes it a versatile intermediate in organic synthesis. The presence of both an amino group and a carboxylic acid group allows for further functionalization, enabling the creation of more complex molecules. This property is particularly valuable in the pharmaceutical industry, where such intermediates are often used to construct active pharmaceutical ingredients (APIs). The phenylacetyl side chain introduces additional reactivity and potential biological activity, making this compound a candidate for various therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways. 4-(2-Phenylacetyl)aminobutanoic acid has been explored as a precursor in the synthesis of molecules that target specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Its ability to serve as a building block for more complex structures has made it a valuable asset in medicinal chemistry research.

One of the most compelling aspects of 4-(2-Phenylacetyl)aminobutanoic acid is its potential to act as a scaffold for drug discovery. By modifying its structure, researchers can fine-tune its pharmacological properties to achieve desired outcomes. For instance, derivatives of this compound have been investigated for their ability to inhibit proteases, which are enzymes involved in various physiological processes. Inhibition of these enzymes has shown promise in treating conditions like rheumatoid arthritis and certain types of cancer.

The role of 4-(2-Phenylacetyl)aminobutanoic acid in synthetic chemistry extends beyond its use as an intermediate. It has also been employed in the development of chiral compounds, which are essential in many pharmaceutical applications. The ability to produce enantiomerically pure forms of this compound or its derivatives can significantly impact the efficacy and safety of drugs derived from it.

Recent advancements in computational chemistry have further enhanced the utility of 4-(2-Phenylacetyl)aminobutanoic acid. Molecular modeling techniques allow researchers to predict the behavior of this compound and its derivatives before they are synthesized, saving time and resources. These computational methods have been instrumental in identifying new applications for this molecule and optimizing its properties for specific therapeutic uses.

The biological activity of 4-(2-Phenylacetyl)aminobutanoic acid has been studied extensively. Initial research suggested that it may have anti-inflammatory properties due to its ability to modulate cytokine production. More recent studies have explored its potential role in neuroprotection, indicating that it may help protect neurons from damage caused by oxidative stress and excitotoxicity. These findings have opened up new avenues for research into treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, 4-(2-Phenylacetyl)aminobutanoic acid has found applications in materials science. Its unique structural features make it suitable for use as a monomer or crosslinking agent in the development of polymers with specialized properties. These polymers can be used in various industries, including biomedicine, where they serve as scaffolds for tissue engineering or drug delivery systems.

The synthesis of 4-(2-Phenylacetyl)aminobutanoic acid presents both challenges and opportunities. While there are established methods for producing this compound, researchers continue to explore more efficient and sustainable synthetic routes. Green chemistry principles have guided efforts to minimize waste and reduce the environmental impact of its production. These efforts align with broader trends in the chemical industry toward more sustainable practices.

The future prospects for 4-(2-Phenylacetyl)aminobutanoic acid are promising. As our understanding of biological systems grows, so does the need for innovative compounds like this one. Its versatility as a synthetic intermediate and its potential biological activity make it a valuable tool for researchers across multiple disciplines. Whether used in drug discovery or materials science, this compound continues to play a significant role in advancing scientific knowledge and technological innovation.